Cas no 2248330-50-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate
• CAS No: 2248330-50-7
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 6150311
• PubChem ID: 165725124
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248330-50-7
• EN300-6519867
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate

• Inchi： 1S/C19H16N2O5/c1-20-17(23)13-6-4-5-12(11-13)9-10-16(22)26-21-18(24)14-7-2-3-8-15(14)19(21)25/h2-8,11H,9-10H2,1H3,(H,20,23)
• InChI Key： IZUHNPRBMICNKU-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=C(C(NC)=O)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate (CAS No. 2248330-50-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate, also known by its CAS number 2248330-50-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and chemical reactivity.

The core structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate consists of an isoindole moiety with a dioxo group and a substituted propanoate ester. The isoindole scaffold is a well-known motif in organic synthesis and medicinal chemistry, often found in natural products and synthetic compounds with therapeutic potential. The presence of the dioxo group enhances the compound's stability and reactivity, while the methylcarbamoyl substitution on the phenyl ring imparts additional functional versatility.

Recent studies have explored the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the biosynthesis of cholesterol. This finding suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate could be a valuable lead compound for the development of new drugs targeting hypercholesterolemia and related cardiovascular diseases.

In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate has also shown promise in anti-inflammatory and anti-cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary in vitro studies have indicated that it can induce apoptosis in cancer cells, suggesting its potential as a novel anti-cancer agent.

The synthetic route to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate has been optimized to improve yield and purity. A multi-step synthesis involving the formation of the isoindole core followed by functionalization with the methylcarbamoyl group has been reported. The use of advanced synthetic techniques such as microwave-assisted reactions and catalytic methods has significantly enhanced the efficiency and scalability of the synthesis process.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biological assays and pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These studies will involve both in vitro and in vivo models to assess potential side effects and long-term effects.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(methylcarbamoyl)phenyl]propanoate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3-[3-(methylcarbamoyl)phenyl]propanoate (CAS No. 22488888888) is a multifaceted compound with significant potential in various areas of medicinal chemistry and biology. Its unique structural features and diverse biological activities make it an exciting subject for further research and development.